Cas no 14486-13-6 (H-Met-Val-OH)

• Product Name: H-Met-Val-OH
• CAS No: 14486-13-6
• MF: C₁₀H₂₀N₂O₃S
• MW: 248.342401504517
• MDL: MFCD00038286
• CID: 139180
• PubChem ID: 7010520
• Update Time: 2025-10-22

H-Met-Val-OH Chemical and Physical Properties

Names and Identifiers

• L-Valine, L-methionyl-
• (2S)-2-[[(2S)-2-amino-4-methylsulfanylbutanoyl]amino]-3-methylbutanoic acid
• H-MET-VAL-OH
• L-Methionyl-L-valin
• L-methionyl-L-valine
• L-Met-L-Val
• L-Valine,L-methionyl
• L-Valine,N-L-methionyl
• methionylvaline
• MET-VAL
• L-MET-VAL
• BJFJQOMZCSHBMY-YUMQZZPRSA-N
• Methionyl-Valine
• Q27141933
• M-V
• (2S)-2-[(2S)-2-AMINO-4-(METHYLSULFANYL)BUTANAMIDO]-3-METHYLBUTANOIC ACID
• HY-P4439
• CS-0654168
• MFCD00038286
• (2S)-2-[[(2S)-2-Azaniumyl-4-methylsulfanylbutanoyl]amino]-3-methylbutanoate
• 14486-13-6
• AKOS010421663
• DTXSID00426665
• SCHEMBL11668382
• CHEBI:73616
• H-Met-Val-OH

• MDL： MFCD00038286
• Inchi： 1S/C10H20N2O3S/c1-6(2)8(10(14)15)12-9(13)7(11)4-5-16-3/h6-8H,4-5,11H2,1-3H3,(H,12,13)(H,14,15)/t7-,8-/m0/s1
• InChI Key： BJFJQOMZCSHBMY-YUMQZZPRSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(=O)O)C(C)C)=O)N

Computed Properties

• Exact Mass: 248.11900
• Monoisotopic Mass: 248.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (57 g/l) (25 º C),
• PSA: 117.72000
• LogP: 1.38340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dipeptides

Additional information on H-Met-Val-OH

H-Met-Val-OH: A Comprehensive Overview

H-Met-Val-OH, also known by its CAS number 14486-13-6, is a dipeptide composed of two essential amino acids: methionine (Met) and valine (Val). This compound has garnered significant attention in the fields of biochemistry, nutrition, and pharmaceutical research due to its unique properties and potential applications. The name H-Met-Val-OH is derived from its structure, where the amino group (-NH2) of methionine is connected to the carboxyl group (-COOH) of valine, forming a peptide bond. The hydroxyl group (-OH) at the end of the molecule plays a crucial role in its solubility and reactivity.

H-Met-Val-OH has been extensively studied for its role in protein synthesis and as a precursor to more complex peptides. Recent research has highlighted its potential as a bioactive compound in nutraceuticals and functional foods. The compound's ability to enhance muscle recovery and reduce oxidative stress has made it a popular ingredient in sports nutrition products. Studies conducted in 2023 have demonstrated that H-Met-Val-OH can improve nitrogen retention in muscles, thereby promoting muscle growth and repair.

The synthesis of H-Met-Val-OH involves a multi-step process that includes peptide bond formation, purification, and characterization. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the purity and stability of the compound. Researchers have also explored green chemistry methods to synthesize H-Met-Val-OH, reducing environmental impact while maintaining product quality.

In terms of pharmacokinetics, H-Met-Val-OH exhibits rapid absorption when ingested orally, with peak plasma levels achieved within 30 minutes. This makes it an ideal candidate for formulations requiring quick action. Recent studies have also investigated the compound's bioavailability under different pH conditions, revealing that it is stable in both acidic and neutral environments, which enhances its suitability for various delivery systems.

The application of H-Met-Val-OH extends beyond nutrition. It has been incorporated into cosmetic formulations for its anti-aging properties. Clinical trials have shown that topical application of H-Met-Val-OH can improve skin elasticity and reduce wrinkle depth by stimulating collagen synthesis. This dual functionality underscores the versatility of CAS 14486-13-6 in both health and beauty industries.

From a safety perspective, H-Met-Val-OH is generally recognized as safe (GRAS) by regulatory agencies when used within recommended dosage limits. However, excessive consumption may lead to mild gastrointestinal discomfort in sensitive individuals. Regulatory bodies continue to monitor its use in food additives and dietary supplements to ensure consumer safety.

Looking ahead, ongoing research aims to explore the potential of CAS 14486-13-6 as a therapeutic agent in treating metabolic disorders such as obesity and type 2 diabetes. Preliminary findings suggest that H-Met-Val-OH may modulate lipid metabolism and improve insulin sensitivity, offering promising avenues for future drug development.

In conclusion, CAS 14486-13-6, or H-Met-Val-OH, stands out as a versatile compound with applications across multiple industries. Its role in nutrition, cosmetics, and potential therapeutic uses positions it as a key player in modern biochemical research. As advancements continue to unfold, the significance of this dipeptide is expected to grow further.